Cas no 62427-74-1 (8-Undecenal, 5-oxo-4-propyl-)

• Product name: 8-Undecenal, 5-oxo-4-propyl-
• CAS No: 62427-74-1
• MF: C₁₄H₂₄O₂
• MW: 224.33916
• CID: 445122
• PubChem ID: 71386501

8-Undecenal, 5-oxo-4-propyl- Chemical and Physical Properties

Names and Identifiers

• 8-Undecenal, 5-oxo-4-propyl-
• 5-oxo-4-propylundec-8-enal
• DTXSID30808672
• 62427-74-1

• Inchi： InChI=1S/C14H24O2/c1-3-5-6-7-11-14(16)13(9-4-2)10-8-12-15/h5-6,12-13H,3-4,7-11H2,1-2H3
• InChI Key： KTFPARDFXBOMDY-UHFFFAOYSA-N
• SMILES： CCCC(CCC=O)C(=O)CCC=CCC

Computed Properties

• Exact Mass: 224.17772
• Monoisotopic Mass: 224.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14